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X-ray Crystallography Workflow

For context, here is the general experimental workflow for determining a molecular structure via Single

Crystal X-Ray Diffraction (SC-XRD), a primary method for confirmation [1].
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Comparison of Structural Biology Techniques

X-ray crystallography is one of several techniques for determining molecular structures. The table below

compares the primary methods, based on data from the Protein Data Bank (PDB) [1].
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Approx. %
. L of New
. Typical Application o
Technique e Key Advantages Key Limitations PDB
Deposits
(2023)
X-ray Proteins, nucleic Provides atomic- Requires high- ~66% [1]
Crystallography acids, small level resolution; gold  quality single
molecules, protein- standard for crystals, which
ligand complexes. definitive structural can be difficult to
confirmation [1] [2]. obtain [1].
Cryo-Electron Large Does not require Typically lower ~32% [1]
Microscopy macromolecular crystals; suitable for resolution than X-
(Cryo-EM) complexes, very large ray; less suitable
membrane proteins.  complexes [1]. for small
molecules [1].
Nuclear Magnetic  Small proteins and Studies dynamics Limited to smaller ~2% [1]

Resonance (NMR)

complexes in
solution.

Need Custom Synthesis?

and structure in
solution; no
crystallization
needed [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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